(E)-N-cyclopropyl-2-phenyl-N-(pyridin-4-ylmethyl)ethenesulfonamide

• IUPAC Name: (E)-N-cyclopropyl-2-phenyl-N-(pyridin-4-ylmethyl)ethenesulfonamide
• InChI: InChI=1S/C17H18N2O2S/c20-22(21,13-10-15-4-2-1-3-5-15)19(17-6-7-17)14-16-8-11-18-12-9-16/h1-5,8-13,17H,6-7,14H2/b13-10+
• InChI Key: MIHLECCCKGLZDW-JLHYYAGUSA-N
• Canonical SMILES: C1CC1N(CC2=CC=NC=C2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CC1N(CC2=CC=NC=C2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C17H18N2O2S
• Molecular Weight: 314.4 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the functional groups it contains. This information can often be found in chemical databases or scientific literature.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The synthesis analysis would include the starting materials, the conditions under which the reaction occurs, and the yield of the product.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic methods such as NMR, IR, and X-ray crystallography.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This could include its reactivity with other compounds and the conditions under which these reactions occur.

Physical And Chemical Properties Analysis

This includes properties like melting point, boiling point, solubility, and stability. These properties can be determined experimentally or predicted using computational methods.

Scientific Research Applications

Catalysis

Sulfonamide derivatives have been employed as ligands in transition metal catalysis, demonstrating efficiency in the transfer hydrogenation of ketones. For instance, the use of pyridinesulfonamide ligands in Cp*IrIII complexes has been shown to facilitate the transfer hydrogenation of various substrates under base-free conditions, highlighting the potential of these ligands in catalytic reactions (A. Ruff et al., 2016).

Antimicrobial Activity

Research on novel sulfonamide compounds has also explored their antimicrobial properties. A study synthesizing (E)-4-((pyridine-4-ylmethylene)amino)-N-(pyrimidin-2-yl)benzenesulfonamide demonstrated its effectiveness against various bacterial strains, suggesting these compounds could serve as bases for developing new antimicrobial agents (N. Elangovan et al., 2021).

Anticancer Activity

Sulfonamide derivatives have shown potential in anticancer research. The synthesis and evaluation of 4-substituted-N-(phenylcarbamoyl)-3-pyridinesulfonamides, for instance, have identified compounds with promising anticancer activity against several cancer cell lines, indicating the therapeutic potential of these compounds (Krzysztof Szafrański & J. Sławiński, 2015).

Novel Organic Synthesis

Research on sulfonamide compounds extends to the development of new synthetic methodologies. Studies have detailed the synthesis of novel organic compounds featuring sulfonamide groups, providing valuable insights into the construction of complex molecules for various applications, including materials science and drug development (Feng Chen et al., 2018).

Mechanism of Action

If the compound is biologically active, the mechanism of action refers to how it exerts its effects at the molecular level. This often involves interaction with specific proteins or other biological targets.

Safety and Hazards

This involves assessing the potential risks associated with the compound. This could include toxicity, flammability, and environmental impact.